Cas no 2228765-83-9 (tert-butyl N-2-(3-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228765-83-9
• MF: C₁₂H₁₆ClNO₃S
• MW: 289.778341293335
• CID: 5962214
• PubChem ID: 165781263
• Update Time: 2025-10-29

tert-butyl N-2-(3-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate
• 2228765-83-9
• tert-butyl N-[2-(3-chlorothiophen-2-yl)-1-oxopropan-2-yl]carbamate
• EN300-1892777

• Inchi： 1S/C12H16ClNO3S/c1-11(2,3)17-10(16)14-12(4,7-15)9-8(13)5-6-18-9/h5-7H,1-4H3,(H,14,16)
• InChI Key： DLWMOIKHCYXACO-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.0539422g/mol
• Monoisotopic Mass: 289.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-2-(3-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate

tert-butyl N-2-(3-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate: A Comprehensive Overview

tert-butyl N-2-(3-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate is a compound with the CAS number No. 2228765-83-9, and it represents a significant advancement in the field of organic chemistry. This compound is notable for its unique structural features and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule combines a tert-butyl group with a carbamate functional group, which contributes to its versatile chemical properties.

The tert-butyl group is a bulky alkyl group that often enhances the stability and bioavailability of compounds in pharmaceutical applications. In this compound, the tert-butyl group is attached to a carbamate moiety, which is further connected to a thiophene ring substituted with a chlorine atom at the 3-position. This substitution pattern introduces electronic effects that can influence the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of thiophene derivatives in drug design due to their ability to modulate biological targets such as enzymes and receptors. The presence of the chlorothiophene ring in this compound adds complexity to its electronic structure, potentially enhancing its ability to interact with biological systems. Researchers have explored the use of such compounds in developing new therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

In terms of synthesis, tert-butyl N-2-(3-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing waste.

The carbamate functional group in this compound plays a crucial role in its chemical reactivity. Carbamates are known for their ability to form hydrogen bonds, which can influence solubility, stability, and bioavailability. In agricultural applications, carbamates are often used as active ingredients in pesticides due to their ability to inhibit acetylcholinesterase enzymes in pests.

Moreover, the combination of a thiophene ring with a chlorine substituent introduces unique electronic properties that can be exploited in optoelectronic materials. Recent research has focused on incorporating such heterocyclic compounds into organic semiconductors for applications in flexible electronics and photovoltaic devices.

In conclusion, tert-butyl N-2-(3-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate is a versatile compound with promising applications across multiple disciplines. Its unique structure, derived from the combination of a bulky alkyl group, a carbamate functional group, and a substituted thiophene ring, makes it an attractive candidate for further research and development. As new synthetic methods and application areas continue to emerge, this compound will likely play an increasingly important role in advancing modern chemistry.